6-(2,4-Difluorophenoxy)hexan-2-one

• IUPAC Name: 6-(2,4-difluorophenoxy)hexan-2-one
• InChI: InChI=1S/C12H14F2O2/c1-9(15)4-2-3-7-16-12-6-5-10(13)8-11(12)14/h5-6,8H,2-4,7H2,1H3
• InChI Key: JIMMYNVFLPWVKO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCCCOC1=C(C=C(C=C1)F)F
• Molecular Formula: C12H14F2O2
• Molecular Weight: 228.23 g/mol

Description

6-(2,4-Difluorophenoxy)hexan-2-one is a fluorinated ether derivative characterized by a hexan-2-one backbone substituted with a 2,4-difluorophenoxy group. The compound’s structure combines the lipophilic properties of the difluorophenyl moiety with the ketone functionality, making it a versatile intermediate in organic synthesis, particularly in pharmaceutical applications. Its synthesis often involves multi-step pathways, including nucleophilic aromatic substitution reactions between substituted phenols and halogenated ketones or alcohols .

The compound’s fluorine atoms enhance its metabolic stability and bioavailability, traits critical for drug candidates targeting kinase inhibition or other therapeutic pathways . For example, derivatives of 6-(2,4-difluorophenoxy)hexan-2-one have been explored in kinase inhibitor synthesis, where the difluorophenyl group contributes to binding affinity in enzyme active sites .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural analogs of 6-(2,4-difluorophenoxy)hexan-2-one differ primarily in fluorine substitution patterns, ketone chain length, or additional functional groups. Below is a detailed comparison:

Structural Analogs and Key Differences

Compound Name	Fluorine Substitution	Key Substituents/Modifications	Molecular Weight (g/mol)	Applications/Findings
6-(2,4-Difluorophenoxy)hexan-2-one	2,4-positions	None	~212.2 (estimated)	Kinase inhibitor intermediates ; solvent in organic synthesis
6-(2,5-Difluorophenoxy)hexan-2-one	2,5-positions	None	~212.2 (estimated)	Limited pharmacological data; used as a solvent
6-(3,5-Difluorophenoxy)hexan-2-one	3,5-positions	None	~212.2 (estimated)	Higher lipophilicity; potential for CNS-targeting drugs due to enhanced BBB penetration
6-(2,3-Difluorophenoxy)hexan-2-one	2,3-positions	None	~212.2 (estimated)	Discontinued commercial availability; no reported bioactivity
6-(3,4-Difluorophenoxy)-2-oxo-hexanoic acid ethyl ester	3,4-positions	Ethyl ester and carboxylic acid groups	~288.2 (estimated)	Hydrolyzable ester group for prodrug design; discontinued
6-(3,5-Difluorophenoxy)-1,1,1-trifluoro-hexan-2-one	3,5-positions	Trifluoromethyl group at C1	282.21	Enhanced metabolic stability; 96% purity for lab use

Research Findings and Functional Insights

• Fluorine Position Effects: The 2,4-difluoro substitution (as in the target compound) balances electronic effects (electron-withdrawing) and steric hindrance, optimizing interactions with hydrophobic enzyme pockets . 2,5-difluoro derivatives show reduced synthetic utility due to weaker electronic activation of the phenoxy group, limiting reactivity in nucleophilic substitutions .
• Functional Group Modifications: The trifluoromethyl group in 6-(3,5-Difluorophenoxy)-1,1,1-trifluoro-hexan-2-one significantly elevates metabolic resistance, making it suitable for prolonged-action drug formulations . Ethyl ester derivatives (e.g., 6-(3,4-Difluorophenoxy)-2-oxo-hexanoic acid ethyl ester) are precursors for prodrugs, enabling controlled release of active carboxylic acids in vivo .

Pharmacological Relevance

• Kinase Inhibitors: Derivatives like 6-(2,4-Difluorophenoxy)-8-methyl-2-((tetrahydro-2H-pyran-4-yl)amino)pyrido[2,3-d]pyrimidin-7(8H)-one (CAS: 449811-92-1) demonstrate potent kinase inhibition, with IC₅₀ values in nanomolar ranges .
• Solvent Utility : The parent compound and its analogs serve as polar aprotic solvents in reactions requiring moderate polarity and low nucleophilicity .